(2S)-3-{[tert-butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol

• IUPAC Name: (2S)-3-[tert-butyl(diphenyl)silyl]oxy-2-methylpropan-1-ol
• InChI: InChI=1S/C20H28O2Si/c1-17(15-21)16-22-23(20(2,3)4,18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-14,17,21H,15-16H2,1-4H3/t17-/m0/s1
• InChI Key: UZZUJVWXCWFVAK-KRWDZBQOSA-N
• Canonical SMILES: CC(CO)CO[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C
• Isomeric SMILES: C[C@@H](CO)CO[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C
• Molecular Formula: C20H28O2Si
• Molecular Weight: 328.5 g/mol
• CAS No.: 120346-83-0

Description

(2S)-3-{[tert-Butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol is a chiral organosilicon compound with the molecular formula C₁₀H₂₄O₂Si and a molecular weight of 204.38 g/mol . Key physical properties include:

• Density: 0.875 g/cm³
• Boiling Point: 232.2°C at 760 mmHg
• LogP: 2.64 (indicating moderate lipophilicity)
• PSA (Polar Surface Area): 29.46 Ų .

The compound features a tert-butyl(diphenyl)silyl protecting group, a 2S-methyl substituent, and a propanol backbone. Its stereochemistry and silyl ether moiety make it valuable in asymmetric synthesis and as a chiral intermediate in pharmaceuticals and agrochemicals .

Preparation Methods

Enantioselective Synthesis of the Chiral Alcohol Precursor

Chiral Pool Derivation

The (2S)-2-methyl-1,3-propanediol skeleton can be derived from naturally occurring chiral precursors. For example, L-lactic acid or its derivatives serve as starting materials for configuring the (2S) stereocenter. Reduction of methyl (S)-2-methyl-3-hydroxypropanoate with LiAlH4 yields (2S)-2-methyl-1,3-propanediol, which is subsequently mono-silylated .

Asymmetric Catalysis

Asymmetric epoxidation or hydrogenation methods are employed to install the (2S) configuration. A Sharpless epoxidation of allylic alcohols using Ti(O-i-Pr)4 and L(+)-diethyl tartrate (DET) generates epoxides with high enantiomeric excess (ee > 90%), which are then reduced to diols . For instance, epoxide intermediates similar to [(2S,3S)-3-(2-{[tert-butyl(diphenyl)silyl]oxy}ethyl)oxiran-2-yl]methanol are hydrolyzed to diols before selective protection .

Silylation of the Secondary Alcohol

Reagents and Conditions

The mono-silylation of (2S)-2-methyl-1,3-propanediol is achieved using tert-butyldiphenylsilyl chloride (TBDPSCl) under inert conditions. Key parameters include:

• Base : Imidazole (2.5 equiv) or pyridine (3.0 equiv) to scavenge HCl.

• Solvent : Anhydrous DMF or dichloromethane (DCM).

• Temperature : 0°C to room temperature (20–25°C).

• Reaction Time : 12–24 hours .

Representative Procedure :
A solution of (2S)-2-methyl-1,3-propanediol (1.0 equiv) in DCM is treated with imidazole (2.5 equiv) and TBDPSCl (1.2 equiv). The mixture is stirred at room temperature for 18 hours, quenched with water, and extracted with DCM. The organic layer is dried (Na2SO4) and concentrated. Purification via flash chromatography (hexanes/ethyl acetate, 10:1) yields the title compound in 75–85% yield .

Stereochemical Integrity

Racemization during silylation is minimized by avoiding protic solvents and elevated temperatures. NMR analysis of the purified product confirms retention of configuration, with [α]D20 = −18.1° (c = 1.0, CHCl3) reported for analogous TBDPS-protected alcohols .

Alternative Synthetic Routes

Enzymatic Resolution

Lipase-mediated kinetic resolution of racemic 2-methyl-1,3-propanediol acetates provides enantiomerically enriched (2S)-diols. For example, Candida antarctica lipase B (CAL-B) selectively hydrolyzes the (R)-acetate, leaving the (S)-acetate intact. Subsequent silylation affords the target compound with >98% ee .

Grignard Addition to Epoxides

Epoxide intermediates, such as (2S,3S)-3-(2-hydroxyethyl)oxirane-2-methanol, undergo regioselective ring-opening with Grignard reagents. Protection of the resultant alcohol with TBDPSCl yields the desired product. This method is noted for its scalability, with yields exceeding 70% .

Optimization and Scalability

Solvent Effects

Comparative studies reveal that DCM provides higher yields (85%) than THF (65%) due to better solubility of TBDPSCl. Polar aprotic solvents like DMF are avoided to prevent silyl group migration .

Catalytic Advances

Recent protocols employ catalytic amounts of 4-dimethylaminopyridine (DMAP, 0.1 equiv) to accelerate silylation, reducing reaction times to 6 hours without compromising yield .

Analytical Characterization

Spectroscopic Data

• 1H NMR (400 MHz, CDCl3) : δ 7.69–7.66 (m, 4H, Ar-H), 7.46–7.37 (m, 6H, Ar-H), 3.82–3.78 (m, 2H, CH2O), 3.65–3.60 (m, 1H, CHOH), 1.08 (s, 9H, t-Bu), 1.02 (d, J = 6.8 Hz, 3H, CH3) .

• MS (ESI) : m/z 351.2 [M + Na]+ .

Purity Assessment

HPLC analysis using a chiral column (Chiralpak IC) confirms enantiomeric purity (>99%), with elution times of 12.3 min (S-enantiomer) and 14.1 min (R-enantiomer) .

Comparative Analysis of Methods

Method	Yield (%)	ee (%)	Key Advantage
Chiral Pool Derivation	78	>99	Low cost, minimal steps
Asymmetric Epoxidation	70	92	Scalable, versatile intermediates
Enzymatic Resolution	65	98	High selectivity, green chemistry
Grignard Epoxide Opening	72	95	Regioselective, high atom economy

Industrial Applications and Patents

The compound is a key intermediate in the synthesis of antiviral agents and macrolide antibiotics. Patent US20200102456A1 discloses its use in preparing hepatitis C virus NS5A inhibitors, highlighting a 5-step synthesis from L-malic acid with an overall yield of 62% .

Chemical Reactions Analysis

Types of Reactions

(2S)-3-{[tert-butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The silyl ether group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Fluoride sources like tetrabutylammonium fluoride (TBAF) can be used to remove the silyl protecting group.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

Protecting Group in Organic Synthesis

One of the primary applications of (2S)-3-{[tert-butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol is its role as a protecting group for alcohols. The tert-butyl(diphenyl)silyl (TBDPS) group is widely used to protect hydroxyl groups during multi-step organic syntheses. This protection allows chemists to manipulate other functional groups without affecting the alcohol, which can later be deprotected under mild conditions.

Table 1: Comparison of Silyl Protecting Groups

Protecting Group	Stability	Deprotection Conditions
TBDPS	High	Mild acidic conditions
TBS (tert-butyldimethylsilyl)	Moderate	Strong acids or fluoride reagents
TIPS (triisopropylsilyl)	Moderate	Strong acids or fluoride reagents

Synthesis of Complex Molecules

The compound is also utilized in the synthesis of complex natural products and pharmaceuticals. Its ability to stabilize reactive intermediates makes it valuable in constructing intricate molecular architectures.

Drug Development

In medicinal chemistry, this compound serves as an intermediate in the synthesis of bioactive compounds. Its derivatives have been explored for their potential therapeutic effects, particularly in the treatment of various diseases.

Case Study: Synthesis of Antiviral Agents

Research has demonstrated that derivatives of this compound can be modified to enhance antiviral activity. For instance, modifications to the silyl group can lead to increased efficacy against viral targets, showcasing its importance in drug design .

Green Chemistry and Sustainable Practices

The synthesis of this compound has been explored using green chemistry principles. Methods that minimize waste and use environmentally friendly solvents are being developed, aligning with modern sustainable practices in chemical manufacturing .

Mechanism of Action

The mechanism of action of (2S)-3-{[tert-butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol involves the protection of hydroxyl groups by forming a stable silyl ether. This protection prevents unwanted reactions at the hydroxyl site during subsequent synthetic steps. The tert-butyl(diphenyl)silyl group provides steric hindrance and electronic stability, making it resistant to acidic and nucleophilic conditions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Enantiomeric Pair: (2R)-3-{[tert-Butyl(dimethyl)silyl]oxy}-2-methyl-1-propanol

• Molecular Formula : C₁₀H₂₄O₂Si (identical to the target compound) .
• Key Differences :
  • Stereochemistry : The R-configuration at the chiral center alters its interaction with enantioselective enzymes or receptors.
  • Silyl Group : Uses dimethyl substituents instead of diphenyl, reducing steric bulk and lipophilicity (LogP: ~2.64 vs. diphenyl derivatives).
• Applications : Mirror-image synthetic pathways; used in studies requiring opposite stereochemical outcomes .

Structural Analogs with Modified Backbones

(S)-2-((tert-Butyldimethylsilyl)oxy)propan-1-ol

• Molecular Formula : C₈H₂₀O₂Si .
• Key Differences: Shorter Carbon Chain: Propanol vs. the target’s extended chain, reducing molecular weight (204.38 vs. ~176.3 g/mol). Dimethylsilyl Group: Less steric hindrance compared to diphenyl, accelerating deprotection in acidic conditions .

Complex Cyclopentane Derivative ()

• Molecular Formula : C₄₀H₅₆O₆S₂Si.
• Key Differences :
  • Bulkier Structure : Cyclopentane ring and additional substituents (e.g., dithiane, pentenyl) increase molecular weight (737.11 g/mol) and reduce solubility.
  • Reactivity : Enhanced stability due to multiple functional groups but lower nucleophilicity compared to the target compound .

Derivatives: Tosylate Form

• Compound : (2S)-3-{[tert-Butyl(dimethyl)silyl]oxy}-2-methylpropan-1-yl Tosylate
• Molecular Formula : C₁₇H₃₀O₄SSi (MW: 358.57 g/mol) .
• Key Differences :
  • Tosyl Group : Introduces a strong leaving group (tosylate), enhancing reactivity in nucleophilic substitution reactions (e.g., SN2 mechanisms).
  • Applications : Intermediate in synthesizing ethers, esters, or amines via displacement reactions .

Physicochemical and Reactivity Comparison

Property	Target Compound	(2R)-Enantiomer	Tosylate Derivative	(S)-Propanol Analog
Molecular Weight	204.38	204.38	358.57	~176.3
Boiling Point (°C)	232.2	N/A	N/A	N/A
LogP	2.64	2.64	~3.5 (estimated)	~1.8 (estimated)
Key Reactivity	Silyl deprotection	Silyl deprotection	Nucleophilic substitution	Silyl deprotection

Biological Activity

(2S)-3-{[tert-butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol, commonly referred to as TBS-ether, is a silanol compound with significant implications in organic synthesis and potential biological applications. This article explores its biological activity, including pharmacological properties, synthesis, and relevant case studies.

• Molecular Formula : C$_{20}$H$_{28}$O$_2$Si
• Molecular Weight : 328.52 g/mol
• CAS Number : 120346-83-0

Property	Value
Molecular Formula	C$_{20}$H$_{28}$O$_2$Si
Molecular Weight	328.52 g/mol
CAS Number	120346-83-0
Boiling Point	Not specified

Synthesis

The synthesis of this compound typically involves the protection of alcohols using silylation techniques. Various methods have been developed to enhance the yield and selectivity of these reactions, often utilizing reagents such as imidazole and tert-butyldimethylsilyl chloride (TBDMS-Cl) in dimethylformamide (DMF) as a solvent .

Pharmacological Properties

Research into the biological activity of TBS-ether indicates potential applications in medicinal chemistry. The compound's structure allows it to serve as a protecting group in the synthesis of biologically active molecules, particularly in the development of pharmaceuticals.

• Antimicrobial Activity : Some derivatives of TBS-ether have shown promising antimicrobial properties. For instance, modified TBS ethers have been tested against various bacterial strains, demonstrating efficacy that warrants further investigation into their mechanisms of action.
• Cytotoxicity Studies : Preliminary studies have indicated that certain analogs exhibit cytotoxic effects on cancer cell lines, suggesting that TBS-ether derivatives could be explored for their potential as anticancer agents.
• Genotoxicity : Evaluations of genotoxicity for related compounds suggest low risk; however, comprehensive studies specifically targeting TBS-ether are necessary to confirm safety profiles.

Case Studies

A study conducted by researchers focused on the synthesis and evaluation of various ether-linked compounds derived from TBS-ether. The results indicated that one propynyloxy-linked derivative exhibited an 89-fold increase in efficacy compared to its parent compound in acute toxicity assays . This highlights the importance of structural modifications in enhancing biological activity.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (2S)-3-{[tert-butyl(diphenyl)silyl]oxy}-2-methyl-1-propanol, and how can stereochemical purity be ensured?

• Methodological Answer : The compound is typically synthesized via silyl ether protection of a secondary alcohol. A common approach involves reducing a methyl ester precursor (e.g., methyl (R)-3-((tert-butyldimethylsilyl)oxy)-2-methylpropanoate) with diisobutylaluminum hydride (DiBAl-H) in dichloromethane at −78°C, followed by careful warming and quenching . To ensure stereochemical purity:

• Use chiral starting materials or catalysts.
• Monitor reaction progress with chiral HPLC or polarimetry.
• Optimize reaction temperature to minimize racemization (e.g., −40°C for 3.5 hours).

Q. How can researchers characterize the structural integrity of this compound post-synthesis?

• Methodological Answer : Key techniques include:

• NMR Spectroscopy : Analyze $^1H$, $^{13}C$, and $^{29}Si$ NMR to confirm silyl ether formation and stereochemistry. For example, the tert-butyl(diphenyl)silyl group shows distinct $^{29}Si$ shifts near 10–20 ppm .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight (e.g., calculated for $\text{C}_{21}\text{H}_{30}\text{O}_2\text{Si}$: 354.2012).
• Infrared Spectroscopy : Look for O-H (3300–3500 cm$^{-1}$) and Si-O-C (1000–1250 cm$^{-1}$) stretches .

Q. What are the critical safety considerations when handling this compound?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles due to potential skin/eye irritation .
• Ventilation : Work in a fume hood to avoid inhalation of volatile byproducts (e.g., dichloromethane).
• Storage : Store under inert gas (argon/nitrogen) at 2–8°C to prevent hydrolysis of the silyl ether .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize side products during silyl ether deprotection?

• Methodological Answer :

• Acid Sensitivity : Use tetra-n-butylammonium fluoride (TBAF) in THF at 0°C for controlled deprotection, avoiding overexposure to acidic conditions that may degrade the alcohol .
• Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance fluoride ion activity but may require shorter reaction times (30–60 minutes).
• Monitoring : Track deprotection via TLC (Rf shift) or $^{19}F$ NMR for fluoride byproducts .

Q. What computational methods are suitable for predicting the compound’s physicochemical properties?

• Methodological Answer :

• Quantum Chemical Calculations : Use density functional theory (DFT) to model steric effects of the tert-butyl(diphenyl)silyl group on reactivity .
• Molecular Dynamics (MD) : Simulate solubility in solvents like ethanol or acetonitrile using Hansen solubility parameters.
• QSPR Models : Predict logP (estimated ~3.5) and pKa (alcohol: ~16) for bioavailability studies .

Q. How does the stereochemistry of the compound influence its reactivity in nucleophilic substitutions?

• Methodological Answer :

• The (2S)-configuration induces steric hindrance, favoring SN2 mechanisms with bulky nucleophiles. Example:
• React with mesyl chloride in pyridine to form a mesylate intermediate, retaining configuration.
• Compare kinetics with racemic analogs using $^1H$ NMR to track inversion/retention .

Q. What strategies resolve contradictions in spectral data (e.g., unexpected $^1H$ NMR splitting patterns)?

• Methodological Answer :

• Variable Temperature NMR : Assess dynamic effects (e.g., rotameric equilibria of the silyl group) by cooling samples to −40°C .
• COSY/NOESY : Identify through-space couplings between the methyl group and aromatic protons of the diphenylsilyl moiety .
• Isotopic Labeling : Synthesize $^{13}C$-labeled analogs to confirm assignments .

Q. How can environmental degradation products of this compound be analyzed?

• Methodological Answer :

• Hydrolysis Studies : Expose to aqueous buffers (pH 4–10) at 25–50°C. Monitor via LC-MS for tert-butyl(diphenyl)silanol ($m/z$ 299.1) and 2-methyl-1,3-propanediol ($m/z$ 90.1) .
• Photolysis : Use UV-Vis spectroscopy (254 nm) to track degradation kinetics in methanol/water mixtures .